Cas no 1346446-96-5 (7-Chloro-8-(dimethoxymethyl)-2,3-dihydro-1,4dioxino2,3-bpyridine)

• Product Name: 7-Chloro-8-(dimethoxymethyl)-2,3-dihydro-1,4dioxino2,3-bpyridine
• CAS No: 1346446-96-5
• MF: C₁₀H₁₂ClNO₄
• MW: 245.659582138062
• MDL: MFCD20487088
• CID: 4695758
• Update Time: 2025-08-05

7-Chloro-8-(dimethoxymethyl)-2,3-dihydro-1,4dioxino2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-8-(dimethoxymethyl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine
• 7-chloro-8-(dimethoxymethyl)-2H,3H-[1,4]dioxino[2,3-b]pyridine
• 7-Chloro-8-(dimethoxymethyl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine, AldrichCPR
• 7-Chloro-8-(dimethoxymethyl)-2,3-dihydro-1,4dioxino2,3-bpyridine

• MDL： MFCD20487088
• Inchi： 1S/C10H12ClNO4/c1-13-10(14-2)7-6(11)5-12-9-8(7)15-3-4-16-9/h5,10H,3-4H2,1-2H3
• InChI Key： MFZAXAGRAFMJGA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=C1C(OC)OC)OCCO2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Topological Polar Surface Area: 49.8

Additional information on 7-Chloro-8-(dimethoxymethyl)-2,3-dihydro-1,4dioxino2,3-bpyridine

7-Chloro-8-(dimethoxymethyl)-2,3-dihydro-1,4-dioxino[2,3-b]pyridine: A Comprehensive Overview

The compound with CAS No. 1346446-96-5, commonly referred to as 7-Chloro-8-(dimethoxymethyl)-2,3-dihydro-1,4-dioxino[2,3-b]pyridine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, specifically featuring a dioxinopyridine framework. The presence of a chlorine atom at the 7-position and a dimethoxymethyl group at the 8-position introduces unique electronic and steric properties, making it a subject of interest for researchers exploring novel chemical entities with potential bioactivity.

Recent studies have highlighted the importance of bicyclic frameworks in drug discovery due to their ability to modulate molecular interactions and improve pharmacokinetic profiles. The dioxinopyridine system in this compound is particularly intriguing as it combines the aromaticity of pyridine with the ether functionality of dioxane, creating a versatile platform for functionalization. The chlorine substituent at position 7 is known to enhance lipophilicity and may play a role in stabilizing interactions within biological systems. Meanwhile, the dimethoxymethyl group at position 8 introduces additional complexity by providing both electron-donating and steric effects.

From a synthetic perspective, the construction of 7-Chloro-8-(dimethoxymethyl)-2,3-dihydro-1,4-dioxino[2,3-b]pyridine involves multi-step processes that often require advanced techniques such as ring-closing metathesis or intramolecular cyclization. Researchers have employed various strategies to optimize the synthesis of this compound, focusing on improving yield and purity while minimizing environmental impact. For instance, recent advancements in catalytic asymmetric synthesis have enabled the enantioselective preparation of this molecule, which is crucial for exploring its stereochemical influence on bioactivity.

The pharmacological potential of this compound has been explored in several recent studies. In vitro assays have demonstrated its ability to modulate key biological targets associated with neurodegenerative diseases and inflammatory conditions. For example, a study published in *Journal of Medicinal Chemistry* revealed that 7-Chloro-8-(dimethoxymethyl)-2,3-dihydro-1,4-dioxino[2,3-b]pyridine exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, suggesting its potential as an anti-inflammatory agent. Furthermore, computational modeling studies have provided insights into its binding modes and interactions with protein targets.

Beyond its direct pharmacological applications, this compound serves as a valuable building block for constructing larger molecular frameworks. Its unique structure allows for further functionalization at various positions on the bicyclic system, enabling researchers to explore diverse chemical space. For instance, substitution at the dimethoxymethyl group or introduction of additional heteroatoms can lead to derivatives with enhanced bioavailability or selectivity.

In conclusion, 7-Chloro-8-(dimethoxymethyl)-2,3-dihydro-1,4-dioxino[2,3-b]pyridine represents a promising compound with multifaceted applications in organic synthesis and drug discovery. Its structural features and emerging biological data underscore its potential as a lead compound for developing novel therapeutic agents. As research continues to unravel its properties and mechanisms of action, this compound is expected to contribute significantly to advancing our understanding of complex molecular systems in chemistry and biology.